7-bromo-5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione

• IUPAC Name: 7-bromo-5,6-difluoro-1H-indole-2,3-dione
• InChI: InChI=1S/C8H2BrF2NO2/c9-4-5(11)3(10)1-2-6(4)12-8(14)7(2)13/h1H,(H,12,13,14)
• InChI Key: YLSQVYKNOYXLPY-UHFFFAOYSA-N
• Canonical SMILES: C1=C2C(=C(C(=C1F)F)Br)NC(=O)C2=O
• Molecular Formula: C8H2BrF2NO2
• Molecular Weight: 262.01 g/mol

Description

7-bromo-5,6-difluoro-2,3-dihydro-1H-indole-2,3-dione is a chemical compound with the CAS Number: 874831-42-2. It has a molecular weight of 262.01. The compound is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H2BrF2NO2/c9-4-5(11)3(10)1-2-6(4)12-8(14)7(2)13/h1H,(H,12,13,14). This indicates the presence of bromine, fluorine, nitrogen, and oxygen atoms in the compound, along with carbon and hydrogen.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a molecular weight of 262.01. Unfortunately, other specific physical and chemical properties are not available from the search results.

Scientific Research Applications

Cancer Treatment

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Antimicrobial Activity

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Treatment of Disorders

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Anti-HIV Activity

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Plant Hormone Research

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Organic Photovoltaics

Compounds similar to the one are used as building blocks to prepare non-fullerene acceptors for highly efficient organic photovoltaic devices.

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause certain health hazards. The hazard statements associated with this compound are H302, H315, H319, and H335. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

While specific future directions for this compound are not available from the search results, it’s worth noting that similar compounds have been used in the development of organic photovoltaic devices. This suggests potential applications in the field of renewable energy.

Mechanism of Action

Target of Action

It’s known that indole derivatives, which this compound is a part of, bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to various changes that contribute to their biological activities . The exact interaction and resulting changes would depend on the specific target and the context of the biological system.

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects would depend on the specific pathway and the biological context.

Result of Action

Given the broad range of biological activities associated with indole derivatives , the effects could be diverse and depend on the specific biological context.